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Compound of Interest

Compound Name: 2H-Chromene-3-sulfonyl fluoride

CAS No.: 2137568-29-5

Cat. No.: B2360511

Get Quote

Executive Summary & Chemical Identity
2H-Chromene-3-sulfonyl fluoride is a specialized electrophile belonging to the class of

Sulfonyl Fluorides. These compounds are "warheads" often used in SuFEx (Sulfur-Fluoride

Exchange) click chemistry for covalent protein modification or drug discovery.

Unlike their sulfonyl chloride counterparts, sulfonyl fluorides are remarkably stable to hydrolysis

under neutral conditions, making them deceptively easy to handle. However, they remain

potent electrophiles capable of alkylating serine, threonine, and lysine residues. Improper

disposal poses a dual risk: delayed toxicity via biological alkylation and the slow release of

fluoride ions (F⁻) and hydrofluoric acid (HF) in acidic waste streams.

Core Hazard Profile (GHS Classifications)
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Hazard Type Classification H-Code Consequence

Corrosivity
Skin Corr.[1][2][3] 1A /

Eye Dam. 1
H314

Causes severe skin

burns and eye

damage.[2]

Acute Toxicity Oral/Dermal/Inhalation H301/H311
Toxic if swallowed or

in contact with skin.[2]

Reactivity Water Reactive (Slow) EUH014

Reacts with water

(slow hydrolysis) to

form acid.

The "Why": Reactivity & Causality
Expertise Note: To safely dispose of this chemical, you must understand its resistance to

degradation.

Stability Trap: Unlike sulfonyl chlorides, which fizz and decompose rapidly in water, 2H-
chromene-3-sulfonyl fluoride is lipophilic and hydrolytically stable at neutral pH. Pouring it

down the drain is negligent because it will persist in the water table, potentially alkylating

aquatic life forms before slowly hydrolyzing.

The HF Risk: Upon eventual hydrolysis (catalyzed by bases or enzymes), the sulfonyl

fluoride bond cleaves to release the sulfonate (

) and the fluoride ion (

). In an acidified waste stream (common in organic labs), this

converts to anhydrous Hydrofluoric Acid (HF), which can etch glass containers and cause
systemic toxicity.

Operational Protocol: Disposal & Deactivation
A. Waste Stream Decision Matrix
Do not guess. Follow this logic gate to determine the correct waste stream.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=O0472&langSelector=en&selectedCountry=KR
https://cdn.caymanchem.com/cdn/msds/14333m.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/PMSF.pdf
https://cdn.caymanchem.com/cdn/msds/14333m.pdf
https://cdn.caymanchem.com/cdn/msds/14333m.pdf
https://www.benchchem.com/product/b2360511/docs?utm_src=pdf-body#2h-chromene-3-sulfonyl-fluoride-safe-handling-disposal-protocol-1
https://www.benchchem.com/product/b2360511/docs?utm_src=pdf-body#2h-chromene-3-sulfonyl-fluoride-safe-handling-disposal-protocol-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2360511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Identify Waste State

Is it Pure Solid/Liquid?

Is it in Solution?

No

Stream A: Solid Hazardous Waste
(Double Bagged)

Yes (>1g)

Solvent Type?

Yes

Trace/Contaminated Debris?

No

Stream B: Halogenated Organic Waste
(Do NOT mix with acids)

Organic Solvent

Stream C: Chemical Deactivation
(Controlled Hydrolysis)

Aqueous/Mixed

Stream D: Hazardous Solid Debris
(Sharp container/Bag)

Gloves/Tips

Click to download full resolution via product page

Figure 1: Decision matrix for segregating sulfonyl fluoride waste. Note that "Stream B" requires

strict pH monitoring to prevent HF formation.

B. Chemical Deactivation (The "Self-Validating"
Protocol)
For spills, residual cleaning, or small-scale aqueous waste (<500 mL), use this Alkaline

Hydrolysis method. This converts the reactive electrophile into inert salts.

Reagents Required:

1.0 M NaOH (Sodium Hydroxide) or 10% Sodium Carbonate (
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).

pH Strips (Range 0-14).

Calcium Gluconate Gel (Safety standby for Fluoride exposure).

Step-by-Step Procedure:

Preparation: Work in a fume hood. Wear nitrile gloves (double gloved), lab coat, and

goggles.

Dissolution: If the waste is solid, dissolve it in a minimal amount of acetone or DMSO.

The Quench: Slowly add the sulfonyl fluoride solution to a stirred vessel containing excess

1.0 M NaOH.

Ratio: Use at least 10 molar equivalents of base to substrate.

Mechanism:[2][4][5][6]

Validation (The Check): Stir for 2 hours. Test the pH.

Pass: pH > 10. (Indicates excess base remains; hydrolysis likely complete).

Fail: pH < 9. (Acid generated has consumed the base. Add more NaOH).

Disposal: Label the container "Deactivated Sulfonyl Fluoride Waste (Contains NaF, pH >

10)." Dispose of as Basic Inorganic/Organic Waste.

C. Bulk Disposal (Pure Compound)
Do not deactivate bulk quantities (>5g) in the lab. The exotherm and HF generation risk are too

high.

Container: Use the original shipping container or a high-density polyethylene (HDPE) bottle.

Avoid glass for long-term storage of waste if moisture is present (etching risk).

Labeling:
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Chemical Name: "2H-Chromene-3-sulfonyl fluoride"

Hazards: "Corrosive, Toxic, Water Reactive"

Note: "Sulfonyl Fluoride - Do Not Incinerate with General Trash."

Segregation: Place the container in a secondary containment bin (polyethylene) separate

from oxidizers and strong acids.

Emergency Procedures
Spill Response

Small Spill (<10 mL/g):

Cover with a mixture of soda ash (

) or clay cat litter.

Scoop into a wide-mouth HDPE jar.

Wipe the surface with 1M NaOH to deactivate residues.

Large Spill: Evacuate the area. Contact EHS immediately. Do not attempt to clean without

SCBA if volatile dust is present.

First Aid (Specific to Fluorides)
Skin Contact: Wash immediately with water for 5 minutes, then apply Calcium Gluconate gel.

This binds the fluoride ions that penetrate the skin, preventing deep tissue necrosis and

bone decalcification.

Eye Contact: Flush with water for 15 minutes.[5] Do not use calcium gluconate in the eyes

unless directed by a physician.

Summary Data Tables
Table 1: Personal Protective Equipment (PPE) Matrix

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b2360511/docs?utm_src=pdf-body#2h-chromene-3-sulfonyl-fluoride-safe-handling-disposal-protocol-1
https://chemmanagement.ehs.com/9/60BBBCFA-FE39-4844-A79D-86123E2EAD1B/pdf/TLF141
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2360511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Item Specification Reason

Gloves
Nitrile (Double layer) or Silver

Shield

Sulfonyl fluorides can

penetrate standard latex.

Eye Protection
Chemical Goggles + Face

Shield

Risk of irreversible corneal

damage.

Respiratory
N95 (Solids) or Fume Hood

(Liquids)

Prevents inhalation of

dust/aerosols.

Skin Lab Coat (Buttoned) + Apron
Prevents skin absorption of the

electrophile.

Table 2: Waste Stream Compatibility
Waste Stream Compatibility Risk Note

Halogenated Organics Compatible
Preferred for solutions. Ensure

pH is neutral/basic.

Acidic Waste INCOMPATIBLE
Generates HF gas. FATAL

RISK.

Aqueous Basic Compatible
Promotes hydrolysis

(Deactivation).

Sharps/Solids Compatible
Must be double-bagged and

labeled "Toxic".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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